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Compound of Interest

Compound Name:
3-(Methylthio)pyrazine-2-

carboxylic acid

CAS No.: 1341569-95-6

Cat. No.: B2362680

Get Quote

Technical Whitepaper for Research & Development Professionals

Executive Summary & Chemical Identity[1]
3-(Methylthio)pyrazine-2-carboxylic acid is a functionalized heterocyclic building block used

primarily in the synthesis of antitubercular agents (Pyrazinamide analogs), kinase inhibitors,

and agricultural fungicides. Its dual functionality—combining an acidic carboxyl group with an

oxidizable thioether moiety on a pyrazine scaffold—presents specific stability and handling

challenges that distinguish it from simpler pyrazine derivatives.

This guide provides a mechanistic approach to safety, moving beyond generic SDS statements

to address the specific reactivity profile of this compound during synthesis, isolation, and

storage.
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Property Detail

Chemical Name 3-(Methylthio)pyrazine-2-carboxylic acid

Common Synonyms
3-Methylsulfanylpyrazine-2-carboxylic acid; 2-

Carboxy-3-(methylthio)pyrazine

PubChem CID 62702136

Molecular Formula C₆H₆N₂O₂S

Molecular Weight 170.19 g/mol

Structure
Pyrazine ring substituted at C2 (COOH) and C3

(SMe)

Hazard Identification & Mechanistic Risk
Assessment
The safety profile of 3-(Methylthio)pyrazine-2-carboxylic acid is dictated by its three core

functional components. Understanding these interactions is essential for effective risk

management.

Functional Group Hazard Analysis
Carboxylic Acid (C2 Position):

Hazard: Causes skin irritation (Category 2) and serious eye irritation (Category 2A).

Mechanism: Proton donation lowers local pH upon contact with mucous membranes,

causing protein denaturation and tissue damage.

Reactivity: Forms salts with bases; potential for decarboxylation at elevated temperatures

(>150°C).

Methylthio Group (C3 Position):

Hazard: Potential for "stench" (unpleasant organosulfur odor) and sensitization.
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Stability Risk: Highly susceptible to oxidation by air or peroxides to form the sulfoxide

(S=O) or sulfone (O=S=O) derivatives. This degradation alters pharmacological potency

and solubility.

Metabolic Note: Thioethers can be metabolized to reactive sulfoxides in vivo, a factor in

drug design but also a consideration for long-term occupational exposure.

Pyrazine Scaffold:

Hazard: Nitrogenous heterocycles can exhibit specific organotoxicity (often hepatic) upon

chronic exposure, though acute toxicity is generally moderate.

GHS Classification (Derived)
Based on Structure-Activity Relationships (SAR) of analogous 3-chloropyrazine-2-carboxylic

acid and alkyl-thio pyrazines.

Signal Word:WARNING

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

H317: May cause an allergic skin reaction (due to thioether moiety).

Synthesis & Process Safety
The most common generation of this compound involves Nucleophilic Aromatic Substitution (

). This process introduces specific process safety risks that exceed those of the final isolated
solid.

Standard Reaction:

Critical Control Points
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Exotherm Control: The substitution reaction is exothermic. NaSMe should be added slowly to

the chloropyrazine solution at controlled temperatures (typically 0°C to RT) to prevent

thermal runaway or decomposition.

Acidification Risk (The "Stench" Factor):

Scenario: The reaction mixture is basic (carboxylate salt). Workup requires acidification

(HCl) to precipitate the free acid.

Danger: If excess Sodium Thiomethoxide (NaSMe) remains, acidification will release

Methanethiol (MeSH) gas.

MeSH Hazards: Highly flammable, extreme stench (threshold < 1 ppb), and toxic (LC50

~675 ppm).

Control: Quench excess thiomethoxide with bleach (sodium hypochlorite) before

acidification, or ensure rigorous stoichiometry.

Visualization: Synthesis Safety Workflow
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Start: Synthesis Planning

Reagents: 3-Cl-Pyrazine-2-COOH
+ NaSMe (Toxic/Stench)

Reaction (SnAr)
Exothermic Control Required

 Slow Addition

Quench Excess NaSMe
Use NaOCl (Bleach) or H2O2

 Check TLC

Acidification (HCl)
RISK: MeSH Release if unquenched

 Safe to Acidify

FAILURE: Gas Release

Filtration & Drying
Handle under fume hood

Storage: Inert Gas, -20°C

Click to download full resolution via product page

Figure 1: Process safety workflow for the synthesis and isolation of 3-(Methylthio)pyrazine-2-
carboxylic acid, highlighting the critical quenching step to prevent toxic gas release.

Safe Handling Protocols
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Engineering Controls
Enclosure: Handle all solid powder in a certified chemical fume hood or a powder

containment weigh station.

Ventilation: Ensure hood face velocity is > 0.5 m/s.

Inert Atmosphere: For large-scale handling (>10g), use a glovebox or Schlenk line to

minimize exposure to atmospheric oxygen, preserving the thioether group.

Personal Protective Equipment (PPE)
Category Recommendation Rationale

Respiratory
N95 (dust) or Half-mask with

OV/AG cartridges

Protects against acidic dust

and potential sulfur odors.

Eyes Chemical Splash Goggles

Essential due to the acidic and

irritant nature of the

compound.

Hands
Nitrile (Double gloving

recommended)

Thioethers can permeate latex;

Nitrile provides better barrier

protection.

Skin Lab coat + Tyvek sleeves

Prevents contamination of

street clothes; sulfur

compounds stick to fabrics.

Spill Management
Evacuate: If a strong sulfur odor is detected, evacuate the immediate area.

Neutralize: Cover the spill with a weak base (Sodium Carbonate) to neutralize the acid.

Oxidize (Odor Control): Spray the area with dilute bleach (1-2% Sodium Hypochlorite) to

oxidize any trace sulfur compounds to non-volatile sulfoxides/sulfones.

Cleanup: Sweep up the paste and dispose of as hazardous chemical waste. Do not wash

down the drain.
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Storage & Stability
The stability of 3-(Methylthio)pyrazine-2-carboxylic acid is compromised by two factors:

Oxidation and Decarboxylation.

Temperature: Store at -20°C (Long term) or 2-8°C (Short term).

Reason: Retards the rate of spontaneous sulfur oxidation.

Atmosphere: Store under Argon or Nitrogen.

Reason: Oxygen attacks the sulfur lone pair.

Container: Amber glass vials with Teflon-lined caps.

Reason: Amber glass protects from light (which can catalyze radical oxidation); Teflon

prevents sulfur adsorption into the cap liner.

Incompatibility: Keep away from strong oxidizing agents (Peroxides, KMnO4) and strong

bases.

Emergency Response Logic
In the event of exposure, immediate action is required to mitigate tissue damage and systemic

absorption.

Exposure Incident Identify Type

Eye Contact
(Acid Burn Risk)

Skin Contact
(Irritation/Absorption)

Inhalation
(Resp. Irritation)

Rinse 15 min
Lift Eyelids
Seek MD

Wash Soap/Water
Discard Clothing
Monitor for Rash

Fresh Air
Oxygen if needed

Monitor Lung Function

Click to download full resolution via product page
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Figure 2: Decision tree for emergency response following exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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